Cas no 60509-35-5 (N-(4-fluorobenzyl)-1-butanamine Hydrochloride)

• Product Name: N-(4-fluorobenzyl)-1-butanamine Hydrochloride
• CAS No: 60509-35-5
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD01924420
• CID: 858826
• PubChem ID: 4417376
• Update Time: 2025-04-19

N-(4-fluorobenzyl)-1-butanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-1-butanamine(SALTDATA: HCl)
• N-(4-FLUOROBENZYL)BUTAN-1-AMINE
• N-n-Butyl-4-fluorobenzylaMine
• MFCD01924420
• AB01323494-02
• C11H16FN
• N-Butyl-4-fluorobenzenemethanamine
• STK287257
• DTXSID201298373
• AKOS000234916
• AN-465/41850943
• N-[(4-fluorophenyl)methyl]butan-1-amine
• N-butyl-N-(4-fluorobenzyl)amine
• 60509-35-5
• NCGC00329575-01
• EN300-32756
• C78339
• BUTYL[(4-FLUOROPHENYL)METHYL]AMINE
• DB-298415
• N-(4-fluorobenzyl)-1-butanamine Hydrochloride

• MDL： MFCD01924420
• Inchi： 1S/C11H16FN/c1-2-3-8-13-9-10-4-6-11(12)7-5-10/h4-7,13H,2-3,8-9H2,1H3
• InChI Key： SZEFNSDEEORQSF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCCC

Computed Properties

• Exact Mass: 181.12700
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 237.6±15.0 °C at 760 mmHg
• Flash Point: 97.5±20.4 °C
• Refractive Index: 1.488
• PSA: 12.03000
• LogP: 3.10630
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(4-fluorobenzyl)-1-butanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)